Cas no 350809-44-8 (MYRRHANONEA)

• Product Name: MYRRHANONEA
• CAS No: 350809-44-8
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 302833
• Update Time: 2024-02-29

MYRRHANONEA Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,octahydro-6-hydroxy-5-[(3E,7E,11E)-13-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-1,1,4a,6-tetramethyl-,(4aS,5R,6R,8aR)-
• (+)-Myrrhanone A
• 2(1H)-Naphthalenone,octahydro-6-hydroxy-5-[(3E,7E,11E)-13-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrienyl]-1,1,4a,6-tetramethyl-,(4aS,5R,6R,8aR)- (9CI)
• Myrrhanone A
• CID 102242791
• 2(1H)-Naphthalenone, octahydro-6-hydroxy-5-[(3E,7E,11E)-13-hydroxy-4,8,12-trimethyl-3,7,11-tridecatrien-1-yl]-1,1,4a,6-tetramethyl-, (4aS,5R,6R,8aR)-
• MYRRHANONEA

• Inchi： 1S/C30H50O3/c1-22(13-9-15-24(3)21-31)11-8-12-23(2)14-10-16-26-29(6)19-18-27(32)28(4,5)25(29)17-20-30(26,7)33/h11,14-15,25-26,31,33H,8-10,12-13,16-21H2,1-7H3/b22-11+,23-14+,24-15+/t25-,26-,29+,30-/m1/s1
• InChI Key： DRLJOZRXEKMJSC-LLCOEGNBSA-N
• SMILES： O[C@]1(C)CC[C@@H]2C(C)(C)C(CC[C@]2(C)[C@H]1CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 771
• Topological Polar Surface Area: 57.5
• XLogP3: 6.153

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids